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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for surgical procedures involving pelvic and

pudendal nerve stimulation in common animal models. The methodologies outlined are

essential for researchers investigating pelvic visceral functions, developing novel

neuromodulation therapies, and screening potential drug candidates targeting the lower urinary

tract and pelvic floor.

General Considerations for Pelvic Nerve Surgery in
Animal Models
Successful and ethical surgical outcomes in pelvic nerve stimulation studies hinge on

meticulous pre-operative, intra-operative, and post-operative care.

Anesthesia and Analgesia
The choice of anesthetic and analgesic agents is critical for animal welfare and data integrity. A

balanced approach combining general anesthesia with local and post-operative analgesia is

recommended.

Table 1: Recommended Anesthesia and Analgesia Regimens for Rodents[1][2][3][4][5]
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Agent Type Drug
Dosage
(Rat)

Dosage
(Mouse)

Route
Considerati
ons

Inhalant

Anesthetic
Isoflurane

Induction: 4-

5%,

Maintenance:

1-3% in

oxygen

Induction: 4-

5%,

Maintenance:

1-3% in

oxygen

Inhalation

Rapid

induction and

recovery.

Requires a

precision

vaporizer.

Injectable

Anesthetic

Ketamine/Xyl

azine

Cocktail

Ketamine:

75-90 mg/kg,

Xylazine: 5-

10 mg/kg

Ketamine:

80-100

mg/kg,

Xylazine: 5-

10 mg/kg

Intraperitonea

l (IP)

Good for

short

procedures.

Can cause

respiratory

depression.

Pre-emptive

Analgesic

Buprenorphin

e

0.05-0.1

mg/kg

0.05-0.1

mg/kg

Subcutaneou

s (SC)

Administer

prior to

incision to

reduce post-

operative

pain.

Local

Anesthetic

Lidocaine

(0.5%) or

Bupivacaine

(0.25%)

Do not

exceed 7

mg/kg

(Lidocaine) or

8 mg/kg

(Bupivacaine)

Do not

exceed 7

mg/kg

(Lidocaine) or

8 mg/kg

(Bupivacaine)

SC at incision

site

Provides

localized pain

relief.

Post-

operative

Analgesic

Carprofen or

Meloxicam
5 mg/kg 5 mg/kg SC or Oral

NSAIDs for

managing

post-surgical

inflammation

and pain.

Post-operative Care
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Vigilant post-operative monitoring is crucial for animal recovery and the success of long-term

studies.

Immediate Recovery: Animals should recover in a clean, warm, and quiet environment.

Monitor vital signs (respiratory rate, heart rate, temperature) every 10-15 minutes until the

animal is ambulatory.

Incision Site Monitoring: Check the surgical incision daily for signs of infection (redness,

swelling, discharge) or dehiscence.

General Health: Monitor daily for changes in activity level, food and water intake, and

urination/defecation.

Suture/Clip Removal: Remove non-absorbable sutures or wound clips 7-14 days post-

surgery.

Surgical Protocol: Pelvic Nerve Array Implantation
in Rats
This protocol details the implantation of a pelvic nerve array for chronic stimulation and

recording studies in rats.

Materials
Sterile Pelvic Nerve Array

Anesthesia Machine with Precision Vaporizer

Surgical Microscope or Loupes

Fine Surgical Instruments (forceps, scissors, needle holders)

Suture Material (e.g., 4-0 PDS)

Wound Clips or Sutures for Skin Closure

Heating Pad
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Ophthalmic Ointment

Surgical Procedure
Anesthesia and Preparation: Anesthetize the rat using isoflurane. Apply ophthalmic ointment

to prevent corneal drying. Shave and disinfect the lower abdominal and dorsal neck areas.

Incision: Make a midline abdominal incision to expose the pelvic cavity.

Nerve Identification: Gently retract the bladder and colon to visualize the major pelvic

ganglion and the pelvic nerve. The pelvic nerve can be identified running along the lateral

aspect of the prostate in males or the vagina in females.

Electrode Placement: Carefully dissect the pelvic nerve from the surrounding connective

tissue. Place the pelvic nerve array around the nerve.

Tunneling and Securing: Tunnel the electrode lead subcutaneously to an exit point on the

dorsal neck. Secure the connector to the underlying muscle tissue.

Closure: Close the abdominal muscle layer and skin with appropriate suture material or

wound clips.

Recovery: Administer post-operative analgesics and monitor the animal closely during

recovery as described in section 1.2.

Surgical Protocol: Pudendal Nerve Stimulation in
Pigs
This protocol describes the surgical approach for implanting electrodes on the pudendal nerve

in a pig model, which is highly relevant for translational studies.

Surgical Approaches
Two primary surgical approaches can be utilized:

Laparoscopic Abdominal Approach: A minimally invasive technique that allows for

standardized access and placement of electrodes on the pudendal nerve.
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Transgluteal Approach: A more direct approach to the pudendal nerve as it exits the pelvis.

Materials
Anesthesia Machine

Laparoscopic Tower and Instruments (for abdominal approach)

Cuff or Tined Lead Electrodes

Electromyography (EMG) System with Needle Electrodes

Stimulator

Surgical Procedure (Transgluteal Approach Example)
Anesthesia and Positioning: Anesthetize the pig and place it in a prone position.

Incision and Dissection: Make an incision over the gluteal region. Carefully dissect through

the gluteal muscles to expose the sacrotuberous ligament. The pudendal nerve is located

medial to this ligament.

Nerve Identification and Electrode Placement: Identify the pudendal nerve and place a cuff or

tined lead electrode around it.

EMG Confirmation: Place EMG needle electrodes into the external anal sphincter (EAS) and

external urethral sphincter (EUS).

Stimulation and Recording: Deliver electrical stimulation to the pudendal nerve and record

the EMG responses from the EAS and EUS to confirm correct electrode placement and

nerve function.

Closure: Close the muscle layers and skin.

Recovery: Provide appropriate post-operative care and analgesia.

Quantitative Data from Pelvic Nerve Stimulation
Studies
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The following tables summarize key quantitative data from published studies to aid in

experimental design and comparison.

Table 2: Pudendal Nerve Stimulation Parameters and EMG Responses in Pigs

Parameter Value

Stimulation Current 10 µA to 1000 µA (incremental)

Pulse Width 200 µs

Frequency 3 Hz

Contraction Threshold 200 µA

Charge at Threshold 40 nC

Recorded Signals
EMG from External Anal Sphincter (EAS) and

External Urethral Sphincter (EUS)

Visualizations of Experimental Workflows and
Signaling Pathways
Experimental Workflow for Pelvic Nerve Stimulation
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Caption: Workflow for Pelvic Nerve Stimulation Surgery.
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Caption: Neural Pathways in Micturition Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

